N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-bromophenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(4-bromophenyl)urea
• InChI: InChI=1S/C15H13BrN2O3/c16-11-2-4-12(5-3-11)18-15(19)17-8-10-1-6-13-14(7-10)21-9-20-13/h1-7H,8-9H2,(H2,17,18,19)
• InChI Key: CHGRVKAZMWPEGV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-bromophenyl)urea, also known as BDMC, is a synthetic compound that has been widely studied in scientific research due to its potential therapeutic applications. BDMC belongs to the class of compounds known as benzodioxole derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Bioactivity

A significant area of application involves the synthesis of asymmetric ureas and thioureas, showcasing their potential cytotoxic effects against cancer cell lines and inhibitory action on DNA topoisomerases. These compounds exhibit promising antiproliferative actions, underscoring their potential in cancer research (Esteves-Souza et al., 2006). Furthermore, research has been directed towards understanding the anticancer activity of certain urea derivatives, with studies revealing strong anticancer activities in various assays and cell lines, suggesting their evaluation in clinical trials for kidney cancer treatment (Nammalwar et al., 2010).

Enzyme Inhibition and Pharmacological Activity

Urea derivatives have been investigated for their enzyme inhibitory and pharmacological activities. Flexible urea compounds have shown potential as novel acetylcholinesterase inhibitors, indicating their relevance in developing treatments for neurodegenerative diseases (Vidaluc et al., 1995). Another study explored the urea coupling, lithiation, and rearrangement processes to achieve high enantioselectivity, which has implications in asymmetric synthesis and drug development (Clayden & Hennecke, 2008).